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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Vinylaniline, a versatile aromatic amine with a reactive vinyl group, presents a compelling
scaffold for a multitude of research applications. Its unique bifunctionality allows for both
manipulation of the aromatic core and polymerization of the vinyl moiety, opening avenues for
the development of novel materials and therapeutics. This technical guide explores promising
research areas for 3-vinylaniline, providing a foundation for its application in drug discovery,
materials science, and organic synthesis. We will delve into the synthesis of advanced
polymers, the design of novel therapeutic agents, and the construction of functional materials,
supported by detailed experimental protocols and characterization data.

Core Properties of 3-Vinylaniline

A thorough understanding of the fundamental properties of 3-vinylaniline is crucial for its
effective utilization in research and development.
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Property Value Reference
Molecular Formula CsHoN [1112]
Molecular Weight 119.16 g/mol [1][2]
CAS Number 15411-43-5 [1][2]
Clear, colorless to light yellow
Appearance )
oil
Density 1.051 g/mL at 25 °C
Refractive Index (n20/D) 1.611
Boiling Point Not readily available
B Soluble in common organic
Solubility [3]

solvents

Storage Conditions

2-8°C, protected from light

I. Advanced Polymer Synthesis and Materials

Science

The vinyl group of 3-vinylaniline serves as a polymerizable handle, enabling the creation of a

diverse range of functional polymers. The resulting poly(3-vinylaniline) and its copolymers are
analogues of the well-studied polyaniline, a conducting polymer with wide-ranging applications.
The introduction of substituents on the aniline ring of poly(3-vinylaniline) can significantly
modulate its electronic, optical, and mechanical properties.[4]

Conducting Polymers and Organic Electronics

Polyaniline is known for its electrical conductivity, which arises from the delocalized 1t-electron
system along its backbone.[5] The conductivity of polyaniline derivatives is highly dependent on
the nature and position of substituents on the aromatic ring.[4][6]

Potential Research Directions:
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» Synthesis and Characterization of Substituted Poly(3-vinylaniline): Investigate the impact of
various electron-donating and electron-withdrawing substituents on the conductivity,
electrochemical properties, and thermal stability of poly(3-vinylaniline).[4][6]

o Copolymers for Tunable Properties: Synthesize copolymers of 3-vinylaniline with other
monomers (e.g., styrene, methyl methacrylate) to fine-tune the mechanical, thermal, and
optoelectronic properties of the resulting materials for specific applications.[7][8]

o Applications in Organic Electronics: Explore the use of poly(3-vinylaniline)-based materials
in organic light-emitting diodes (OLEDSs), organic field-effect transistors (OFETs), and
sensors.[3][9][10] The solubility of these polymers in organic solvents facilitates their
processing into thin films for device fabrication.[3]

Functional Hydrogels for Biomedical Applications

The amine functionality of 3-vinylaniline can be leveraged to create cross-linked hydrogels
with potential applications in drug delivery and tissue engineering.

Potential Research Directions:

» Stimuli-Responsive Hydrogels: Develop hydrogels that respond to changes in pH or
temperature by incorporating 3-vinylaniline into the polymer network. The amine groups can
be protonated or deprotonated, leading to changes in swelling behavior.

» Biodegradable Hydrogels: Synthesize biodegradable hydrogels by copolymerizing 3-
vinylaniline with monomers containing cleavable linkages.

o Drug Delivery Systems: Investigate the loading and release of therapeutic agents from
poly(3-vinylaniline)-based hydrogels. The aromatic rings can interact with hydrophobic
drugs, while the amine groups can be used for electrostatic interactions with charged
molecules.

Il. Drug Discovery and Medicinal Chemistry

The 3-vinylaniline scaffold can be readily modified to generate libraries of novel compounds
for biological screening. The vinyl group can participate in various chemical transformations,
while the aniline moiety can be functionalized through established methods.
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Synthesis of Novel Heterocycles and Bioactive
Molecules

The dual functionality of 3-vinylaniline makes it an excellent starting material for the synthesis
of complex molecular architectures with potential therapeutic applications.

Potential Research Directions:

o Palladium-Catalyzed Cross-Coupling Reactions: Utilize the vinyl group in Heck and Suzuki
coupling reactions to introduce a wide range of substituents, leading to the synthesis of novel
stilbene and biaryl derivatives.[2] These structural motifs are present in many biologically
active compounds.

» Anticancer and Antimicrobial Agents: Synthesize and evaluate derivatives of 3-vinylaniline
for their potential as anticancer and antimicrobial agents.[11][12][13] The aniline moiety is a
common feature in many approved drugs, and its modification can lead to new therapeutic
leads. Polyaniline and its composites have also demonstrated antimicrobial properties.[14]
[15][16][17][18]

Development of Kinase Inhibitors

Many kinase inhibitors feature an aniline or a substituted aniline core. The 3-vinylaniline
scaffold provides a versatile platform for the design and synthesis of novel kinase inhibitors.

Potential Research Directions:

o Structure-Activity Relationship (SAR) Studies: Synthesize a library of 3-vinylaniline
derivatives with diverse substituents on the aromatic ring and at the vinyl position to probe
the SAR for inhibition of specific kinases.

e Molecular Modeling: Employ computational methods to design and predict the binding of 3-
vinylaniline derivatives to the active sites of target kinases.

lll. Organic Synthesis and Catalysis

The reactivity of both the vinyl and amine groups of 3-vinylaniline makes it a valuable building
block in organic synthesis.
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Asymmetric Synthesis

The development of chiral catalysts for the asymmetric functionalization of the vinyl group of 3-
vinylaniline can provide access to enantiomerically enriched building blocks for the synthesis
of complex molecules.

Potential Research Directions:

o Asymmetric Hydrogenation: Investigate the asymmetric hydrogenation of the vinyl group to
produce chiral 3-ethylaniline derivatives.

o Asymmetric Dihydroxylation and Aminohydroxylation: Explore the asymmetric
dihydroxylation and aminohydroxylation of the vinyl group to introduce multiple
stereocenters.

Ligand Synthesis for Catalysis

The aniline nitrogen of 3-vinylaniline can be incorporated into ligand scaffolds for transition
metal catalysis. The vinyl group can be used to immobilize the resulting catalyst on a solid
support.

Potential Research Directions:

¢ Synthesis of Chiral Ligands: Design and synthesize chiral ligands derived from 3-
vinylaniline for use in asymmetric catalysis.

o Immobilized Catalysts: Develop recyclable catalysts by attaching 3-vinylaniline-based
ligands to solid supports via the vinyl group.

Experimental Protocols
Synthesis of 3-Vinylaniline from 3-Nitrostyrene[2]

Materials:
o 3-Nitrostyrene (starting material)

o Xylene (solvent)
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BINAS (phosphine ligand)

Sodium hydroxide (NaOH)

Palladium(ll) chloride (PdCI2)

Water

Procedure:

In a 200 mL autoclave, place a degassed solution of 40 mmol of 3-nitrostyrene in 40 mL of
xylene.

e Add 2.0 mmol of BINAS (in the form of 11.56 g of an aqueous solution containing 0.173 mol
of BINAS/kg of solution).

e Add 1.92 g (48 mmol) of NaOH, 23 mL of H20, and 0.8 mmol of PdCl-.
e The pH of the reaction mixture should be between 10.0 and 10.5.

o Seal the autoclave and proceed with the reaction under appropriate temperature and
pressure conditions (not specified in the provided source).

 After the reaction is complete, cool the autoclave, and carefully vent any excess pressure.

Work up the reaction mixture to isolate the 3-vinylaniline product.

General Procedure for Heck Coupling of an Aryl Halide
with an Alkene[2]

Materials:
e Aryl halide (e.g., bromobenzene)
o Alkene (e.g., styrene)

o Palladium catalyst (e.g., Pd(OAc)z, PdCIz(PPhs)z2)
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e Base (e.g., EtsN, K2CO3)
e Solvent (e.g., DMF, acetonitrile)
Procedure:

e To areaction vessel, add the aryl halide, the alkene (typically in slight excess), the palladium
catalyst (0.1-5 mol%), and the base (1-2 equivalents).

o Add the solvent and degas the reaction mixture by bubbling with an inert gas (e.g., argon or
nitrogen) for 15-30 minutes.

o Heat the reaction mixture to the desired temperature (typically 80-140 °C) and monitor the
progress of the reaction by TLC or GC.

e Upon completion, cool the reaction mixture to room temperature.

« Dilute the mixture with a suitable organic solvent and wash with water to remove the base
and any inorganic salts.

» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na=S0a), filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography or recrystallization.

Visualizations
Synthesis of 3-Vinylaniline
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Caption: Synthetic pathway for 3-Vinylaniline from 3-Nitrostyrene.

Heck Coupling Reaction Workflow
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Caption: General experimental workflow for a Heck coupling reaction.

Catalytic Cycle of the Heck Reaction
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Caption: The catalytic cycle of the palladium-catalyzed Heck reaction.
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Conclusion

3-Vinylaniline is a highly versatile and underexplored building block with significant potential
across various scientific disciplines. Its uniqgue combination of a polymerizable vinyl group and
a functionalizable aniline ring provides a rich platform for the development of advanced
materials with tailored properties and novel therapeutic agents. The research directions
outlined in this guide, from conducting polymers and functional hydrogels to the synthesis of
bioactive molecules, represent just a fraction of the possibilities. By leveraging the detailed
experimental protocols and understanding the fundamental properties of this compound,
researchers can unlock the full potential of 3-vinylaniline and contribute to advancements in
materials science, drug discovery, and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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